Cas no 111655-66-4 (4-Isoquinolinecarboxylic acid, 3-amino-1,2,5,6,7,8-hexahydro-1-oxo-,ethyl ester)

• Product Name: 4-Isoquinolinecarboxylic acid, 3-amino-1,2,5,6,7,8-hexahydro-1-oxo-,ethyl ester
• CAS No: 111655-66-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1198541
• Update Time: 2024-08-02

4-Isoquinolinecarboxylic acid, 3-amino-1,2,5,6,7,8-hexahydro-1-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 3-amino-1,2,5,6,7,8-hexahydro-1-oxo-,ethyl ester
• 4-Isoquinolinecarboxylic acid, 3-amino-1,2,5,6,7,8-hexahydro-1-oxo-, ethyl ester

• Inchi： 1S/C12H16N2O3/c1-2-17-12(16)9-7-5-3-4-6-8(7)11(15)14-10(9)13/h2-6H2,1H3,(H3,13,14,15)
• InChI Key： MJCJIJYAURTVHF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(CCCC2)C(C(OCC)=O)=C(N)N1

Computed Properties

• Exact Mass: 236.11618

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 222-225 °C
• Boiling Point: 499.6±45.0 °C(Predicted)
• PSA: 81.42
• pka: 11.03±0.60(Predicted)